Cas no 156733-09-4 (1-Cyclopropene-1-propanoicacid, 2-octadecyl-, methyl ester)

• Product name: 1-Cyclopropene-1-propanoicacid, 2-octadecyl-, methyl ester
• CAS No: 156733-09-4
• MF: C₂₅H₄₆O₂
• MW: 378.63154
• CID: 227541
• PubChem ID: 190850

1-Cyclopropene-1-propanoicacid, 2-octadecyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropene-1-propanoicacid, 2-octadecyl-, methyl ester
• methyl 3-(2-octadecylcyclopropen-1-yl)propanoate
• methyl 3-(2-octadecylcycloprop-1-en-1-yl)propanoate
• Methyl odc-propanoate
• DTXSID10166121
• 156733-09-4

• Inchi： InChI=1S/C25H46O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-23-22-24(23)20-21-25(26)27-2/h3-22H2,1-2H3
• InChI Key： BOQAVOFHBWZJBV-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCC1CC=1CCC(OC)=O

Computed Properties

• Exact Mass: 378.34998
• Monoisotopic Mass: 378.349780706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 21
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3